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Compound of Interest

Compound Name: Rinvanil

Cat. No.: B16017241

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

potent chemical compounds like Rinvanil is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of Rinvanil, ensuring the protection of laboratory personnel and the environment.

While a specific Safety Data Sheet (SDS) for Rinvanil is not readily available in the public

domain, its structural similarity to Capsaicin allows for the adoption of disposal protocols based

on this well-documented analogue. Rinvanil, a synthetic analogue of capsaicin, is a potent

agonist for the TRPV1 receptor, necessitating careful handling due to its potential biological

activity.[1][2]

Chemical and Physical Properties
Understanding the properties of a chemical is the first step in safe handling. The table below

summarizes the key identifiers for Phenylacetylrinvanil, a potent capsaicinoid analogue often

studied alongside Rinvanil.[1][3][4]
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Property Value

IUPAC Name

[(Z,7R)-18-[(4-Hydroxy-3-

methoxyphenyl)methylamino]-18-oxooctadec-9-

en-7-yl] 2-phenylacetate

Molecular Formula C34H49NO5

Molar Mass 551.768 g·mol−1

CAS Number 849343-53-9

Hazard Identification and Safety Precautions
Given the potent biological activity of Rinvanil as a TRPV1 agonist, it should be treated as a

hazardous substance. The hazard and precautionary statements for Capsaicin, a closely

related compound, are provided below and should be considered as a baseline for handling

Rinvanil.[5][6][7]

Hazard Statements (H-Statements) Precautionary Statements (P-Statements)

H300: Fatal if swallowed.
P264: Wash hands and face thoroughly after

handling.

H315: Causes skin irritation.
P270: Do not eat, drink or smoke when using

this product.

H319: Causes serious eye irritation. P280: Wear protective gloves, eye protection.

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.

P301+P310: IF SWALLOWED: Immediately call

a POISON CENTER or doctor.

H317: May cause an allergic skin reaction.
P302+P352: IF ON SKIN: Wash with plenty of

water.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Personal Protective Equipment (PPE)
When handling Rinvanil, appropriate personal protective equipment is mandatory to prevent

exposure.

Hand Protection: Impervious gloves (e.g., nitrile) must be worn.[5]

Eye Protection: Safety goggles or a face shield are required.[5]

Respiratory Protection: A dust respirator or working within a certified chemical fume hood is

necessary to avoid inhalation of the powder.[6][8]

Skin and Body Protection: A lab coat or impervious protective clothing should be worn.[5]

Step-by-Step Rinvanil Disposal Procedure
The disposal of Rinvanil must be conducted in accordance with institutional and local

regulations for hazardous waste. The following steps provide a general guideline:

Waste Collection:

Collect all Rinvanil waste, including unused product, contaminated materials (e.g., pipette

tips, weighing paper), and the first rinse of any emptied containers, in a designated

hazardous waste container.[9][10]

The container must be compatible with the chemical, properly sealed, and clearly labeled

as "Hazardous Waste" with the full chemical name ("Rinvanil").[9]

Waste Segregation:

Do not mix Rinvanil waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Store the waste container in a designated, secure satellite accumulation area within the

laboratory.[9]

Disposal of Empty Containers:
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Thoroughly empty the original Rinvanil container.

The first rinse of the container with a suitable solvent should be collected as hazardous

waste.[10]

Subsequent rinses may be permissible for drain disposal depending on local regulations,

but it is best practice to collect all rinsates as hazardous waste.

Once cleaned, the container's label must be defaced or removed before disposal as

regular solid waste, or as directed by your EHS office.[10]

Arranging for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

attempt to dispose of Rinvanil waste through standard trash or sewer systems.

Rinvanil Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Rinvanil and associated materials.
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Rinvanil Waste Generated
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Caption: Workflow for the safe disposal of Rinvanil waste.
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation occurs.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.[5]

Spill: For a small spill of solid Rinvanil, carefully sweep or scoop the material into a

hazardous waste container. Avoid generating dust. For a large spill, evacuate the area and

contact your institution's EHS office.

Disclaimer: The information provided is based on the properties of the analogous compound

Capsaicin and general best practices for hazardous chemical disposal. Always consult your

institution's specific safety protocols and the Safety Data Sheet for any chemical before

handling. It is imperative to follow all local, state, and federal regulations regarding hazardous

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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